3-((4-fluorophenyl)(4-(4-fluorophenyl)piperazin-1-yl)methyl)-1-(furan-2-ylmethyl)-4-hydroxy-6-methylpyridin-2(1H)-one

• IUPAC Name: 3-[(4-fluorophenyl)-[4-(4-fluorophenyl)piperazin-1-yl]methyl]-1-(furan-2-ylmethyl)-4-hydroxy-6-methylpyridin-2-one
• InChI: InChI=1S/C28H27F2N3O3/c1-19-17-25(34)26(28(35)33(19)18-24-3-2-16-36-24)27(20-4-6-21(29)7-5-20)32-14-12-31(13-15-32)23-10-8-22(30)9-11-23/h2-11,16-17,27,34H,12-15,18H2,1H3
• InChI Key: MORCBXLLHGRHHJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=O)N1CC2=CC=CO2)C(C3=CC=C(C=C3)F)N4CCN(CC4)C5=CC=C(C=C5)F)O
• Molecular Formula: C28H27F2N3O3
• Molecular Weight: 491.5 g/mol
• CAS No.: 897612-70-3

Description

3-((4-fluorophenyl)(4-(4-fluorophenyl)piperazin-1-yl)methyl)-1-(furan-2-ylmethyl)-4-hydroxy-6-methylpyridin-2(1H)-one is a useful research compound. Its molecular formula is C28H27F2N3O3 and its molecular weight is 491.539. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Pharmacological Evaluation

A novel series of derivatives involving piperazine compounds and furan moieties were synthesized and evaluated for their antidepressant and antianxiety activities. The chemical structures of these compounds were confirmed through various spectroscopic methods. The antidepressant activities were investigated using Porsolt’s behavioral despair test, and the antianxiety activity was assessed by the plus maze method, demonstrating significant biological activities for certain derivatives (Kumar et al., 2017).

Structural Analysis and Biological Activities

Research on structurally related compounds has also focused on analyzing their crystal structures and exploring potential biological activities. Studies include the development of fluoropyridinyl-carboxamide derivatives as ligands for PET imaging of serotonin receptors, indicating their usefulness in neuropsychiatric disorder quantification (García et al., 2014). Additionally, the synthesis and characterization of derivatives with potential antibacterial and anthelmintic activities have been reported, highlighting the diverse applications of these compounds in treating various conditions (Sanjeevarayappa et al., 2015).

Luminescent Properties and Photo-induced Electron Transfer

Studies on naphthalimide derivatives with piperazine substituents have explored their luminescent properties and photo-induced electron transfer capabilities. These properties suggest potential applications in the development of new materials for optical devices and sensors, showcasing the versatility of piperazine-based compounds in scientific research (Gan et al., 2003).